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Compound of Interest

Compound Name: 2',4'-Difluoroacetophenone

CAS No.: 364-83-0

Cat. No.: B1293509

Get Quote

Executive Summary
2',4'-Difluoroacetophenone (CAS: 364-83-0) is a critical fluorinated aromatic intermediate,

primarily utilized as a pharmacophore building block in the synthesis of triazole-class antifungal

agents (e.g., Fluconazole, Voriconazole). While chemically stable under standard storage

conditions, it presents specific hazards—notably skin/eye irritation, combustibility, and the

potential for releasing hydrogen fluoride (HF) during thermal decomposition.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

understanding of these hazards and field-proven protocols for researchers handling this

compound in drug discovery and process chemistry.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7]
Understanding the physical state of 2',4'-Difluoroacetophenone is prerequisite to designing

safe engineering controls. Note the relatively low flash point, which categorizes it as a

combustible liquid, requiring static grounding measures during transfer.
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Property Value Context for Researchers

CAS Number 364-83-0
Unique identifier for

inventory/regulatory tracking.

Molecular Formula C₈H₆F₂O Fluorinated aromatic ketone.

Molecular Weight 156.13 g/mol
Used for stoichiometric

calculations in synthesis.

Boiling Point 80–81 °C @ 25 mmHg

Critical: High vacuum required

for distillation. Atmospheric BP

is significantly higher (~190°C),

increasing decomposition risk

if distilled without vacuum.

Flash Point ~66 °C (150.8 °F)
Combustible. Keep away from

open flames and hot surfaces.

Density 1.234 g/mL @ 25 °C
Heavier than water; sinks in

aqueous biphasic extractions.

Appearance Colorless to pale yellow liquid
Darkening indicates oxidation

or degradation.

Toxicological Mechanisms & GHS Classification
Primary Hazards (GHS)
The compound acts as a potent irritant to mucous membranes. The mechanism involves the

lipophilic nature of the acetophenone moiety facilitating dermal penetration, while the ketone

group can react with nucleophilic residues in proteins, leading to sensitization or irritation.

Skin Irritation (Category 2): Causes localized dermatitis. Prolonged contact defats the skin.

Eye Irritation (Category 2A): Causes serious eye irritation.[1] Vapors can cause lacrimation at

low concentrations.

STOT-SE (Category 3): Respiratory tract irritation.[2] Inhalation of mists or high vapor

concentrations triggers coughing and bronchial spasms.
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The "Hidden" Hazard: Thermal Decomposition
While the molecule itself is not corrosive, thermal decomposition (e.g., in a fire or runaway

reaction) breaks the Carbon-Fluorine bond.

Reaction:

Risk: Generation of Hydrogen Fluoride (HF) gas.[2] HF is highly corrosive and systemic

poison that sequesters calcium ions, leading to hypocalcemia and cardiac arrest.

Implication: Firefighting in areas storing significant quantities requires full breathing

apparatus (SCBA) and post-fire cleanup must treat ash/water as HF-contaminated.

Operational Safety & Engineering Controls
Engineering Controls

Primary Containment: All handling (weighing, transfer, reaction setup) must occur within a

certified chemical fume hood operating at face velocity >100 fpm.

Vacuum Systems: When distilling (bp 80-81°C @ 25mmHg), use a cold trap (liquid

or dry ice/acetone) to prevent fluorinated vapors from entering the pump oil, which can lower
pump efficiency and corrode internals.

Personal Protective Equipment (PPE) Matrix
Hand Protection:Nitrile gloves (minimum 0.11 mm thickness) are recommended. Latex is

permeable to many aromatic ketones. For prolonged immersion or spill cleanup, use Silver

Shield/4H laminate gloves.

Eye Protection: Chemical splash goggles. Face shield required if handling >500 mL or

conducting vacuum distillations.

Respiratory: If fume hood is unavailable (not recommended), a half-mask respirator with

Organic Vapor/Acid Gas (OV/AG) cartridges is required due to the potential for HF

byproducts.
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Workflow Visualization
The following diagram outlines the safe handling lifecycle, emphasizing decision points for

waste and exposure.
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Figure 1: Operational workflow for utilizing 2',4'-Difluoroacetophenone in synthesis,

highlighting critical control points.

Emergency Response Protocols
Exposure Response Logic
Immediate action is required to mitigate lipophilic absorption and potential HF effects from

degradation products.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1293509/docs?utm_src=pdf-body-img#technical-guide-operational-safety-and-handling-of-2-4-difluoroacetophenone
https://www.benchchem.com/product/b1293509/docs?utm_src=pdf-body#technical-guide-operational-safety-and-handling-of-2-4-difluoroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

Wash 15min w/ Soap
Check for HF burn signs
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Fresh Air
Oxygen if labored breathing

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Decision tree for emergency response following exposure.

Spill Cleanup (Small Scale < 500 mL)
Evacuate: Clear the immediate area of non-essential personnel.

Ventilate: Ensure fume hoods are running; open windows if safe.

PPE: Don double nitrile gloves, goggles, and lab coat.

Absorb: Use an inert absorbent (vermiculite or sand). Do not use combustible materials like

sawdust.

Disposal: Collect in a sealable container labeled "Hazardous Waste: Flammable, Irritant

(Contains Fluorine)".

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1293509/docs?utm_src=pdf-body-img#technical-guide-operational-safety-and-handling-of-2-4-difluoroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientific Context: Why Use It?
To validate the necessity of handling this hazard, it is important to understand its role in the

pharmaceutical pipeline. 2',4'-Difluoroacetophenone is a "privileged structure" in medicinal

chemistry.

Antifungal Synthesis: It is the starting material for 2,4-Difluoro-α-(1H-1,2,4-triazol-1-

yl)acetophenone, a key intermediate for Fluconazole and Voriconazole.[3] The fluorine atoms

at the 2 and 4 positions increase metabolic stability (blocking P450 oxidation sites on the

ring) and enhance lipophilicity, allowing the drug to penetrate fungal cell membranes.

Reaction Pathway: Typically, the ketone is brominated at the alpha position, followed by

nucleophilic substitution with 1,2,4-triazole.

Safety Note: The bromination step (using

or NBS) creates a lachrymator (alpha-bromo ketone). The hazard profile escalates
significantly at this step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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